Cas no 1805380-83-9 (Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805380-83-9
• MF: C₁₁H₁₁BrClF₂NO₂
• MW: 342.564348459244
• CID: 4808101
• Update Time: 2025-05-26

Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H11BrClF2NO2/c1-2-18-9(17)3-6-7(13)5-16-8(4-12)10(6)11(14)15/h5,11H,2-4H2,1H3
• InChI Key： NNTROJXVXGZLCR-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C(=CN=1)Cl)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate

Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1805380-83-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(bromomethyl)-5-chloro-3-()pyridine-4-acetate, identified by its CAS number 1805380-83-9, is a highly significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of both bromomethyl and difluoromethyl substituents, make it an invaluable building block for medicinal chemists.

The compound's pyridine core is a cornerstone in drug design due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The bromomethyl group at the 2-position provides a reactive handle for further functionalization, enabling the construction of complex molecular architectures. In contrast, the difluoromethyl group at the 3-position enhances metabolic stability and binding affinity, which are critical factors in drug development. These attributes have positioned Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate as a preferred candidate for exploring novel therapeutic agents.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. Researchers have leveraged its reactivity to develop efficient routes for constructing pyridine-based scaffolds that mimic natural products with potent pharmacological activities. For instance, studies have demonstrated its role in generating derivatives with anti-inflammatory properties, which are particularly relevant given the increasing prevalence of chronic inflammatory diseases. The integration of computational chemistry tools has also facilitated the optimization of synthetic pathways, reducing costs and improving yields.

In the context of drug discovery, Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate has been employed in the development of small-molecule inhibitors targeting enzymes involved in neurodegenerative diseases. The bromomethyl functionality allows for facile introduction of diverse side chains, enabling fine-tuning of binding interactions with protein targets. Moreover, the electron-withdrawing nature of the difluoromethyl group enhances lipophilicity, a key parameter for blood-brain barrier penetration. Such properties make it an attractive scaffold for designing next-generation therapeutics.

The compound's versatility extends to its application in agrochemical research. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to disrupt enzymatic pathways in pests while maintaining environmental safety. Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate has been explored as a precursor for novel agrochemicals that exhibit improved efficacy and reduced toxicity compared to traditional formulations. This aligns with global efforts to develop sustainable agricultural practices that protect both crops and ecosystems.

From a synthetic chemistry perspective, Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate exemplifies the importance of functional group diversity in medicinal chemistry. The interplay between bromomethyl and difluoromethyl groups offers chemists a rich palette for designing molecules with tailored properties. Recent publications have showcased innovative strategies for utilizing this intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which have broadened its applicability in drug synthesis. These developments underscore the compound's enduring relevance in academic and industrial research.

The growing interest in fluorinated compounds underscores another dimension of Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate's significance. Fluoroalkanes are known for their enhanced bioavailability and metabolic resistance, making them desirable motifs in drug design. The presence of two fluorine atoms at the 3-position not only contributes to these advantages but also provides additional handles for derivatization through halogen-metal exchange or metal-catalyzed coupling reactions. Such transformations have enabled access to structurally diverse libraries of compounds suitable for high-throughput screening.

Ethical considerations also play a role in the utilization of this compound. As synthetic chemists strive to develop greener methodologies, Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate has been incorporated into processes that minimize waste and hazardous byproducts. For example, solvent-free reactions and catalytic approaches have been explored to enhance efficiency while reducing environmental impact. These efforts reflect broader industry trends toward sustainable pharmaceutical synthesis, ensuring that innovation aligns with ecological responsibility.

The future prospects for Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate are promising, given its multifaceted utility across multiple disciplines. Ongoing research aims to uncover new synthetic applications and expand its role in drug discovery pipelines. Collaborative initiatives between academia and industry are expected to accelerate progress by combining expertise in organic synthesis, computational modeling, and biological evaluation. Such partnerships will be instrumental in translating laboratory findings into tangible therapeutic benefits.

In conclusion, Ethyl 2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1805380-83-9) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features enable diverse applications across medicinal chemistry, agrochemical research, and sustainable chemical practices. As scientific understanding advances and methodologies evolve, this compound will continue to play a pivotal role in shaping next-generation therapeutics and agrochemicals that meet global health and environmental challenges.